Cas no 2138254-84-7 (2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide)

• Product Name: 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide
• CAS No: 2138254-84-7
• MF: C₉H₁₇N₅O
• MW: 211.264180898666
• CID: 6447996
• PubChem ID: 165847007
• Update Time: 2025-10-28

2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide
• 2138254-84-7
• EN300-1113612

• Inchi： 1S/C9H17N5O/c1-4-13(5-2)9(15)7(3)14-6-8(10)11-12-14/h6-7H,4-5,10H2,1-3H3
• InChI Key： SXGBUKRLGOMONN-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=C(N)N=N1)N(CC)CC

Computed Properties

• Exact Mass: 211.14331018g/mol
• Monoisotopic Mass: 211.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77Ų

Additional information on 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide

Introduction to 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide (CAS No. 2138254-84-7)

2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide, identified by the CAS number 2138254-84-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino-substituted triazole ring and a diethylamino side chain, make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The triazole moiety in this compound is a key pharmacophore that contributes to its unique chemical and biological properties. Triazoles are known for their stability, ease of synthesis, and ability to interact with various biological targets. In particular, the 4-amino group on the triazole ring provides a site for further functionalization, enabling the development of derivatives with enhanced binding affinity and selectivity. This feature has been exploited in the design of novel inhibitors and modulators for several biological pathways.

The N,N-diethylpropanamide portion of the molecule introduces a lipophilic character, which can influence both the solubility and metabolic stability of the compound. This structural element is often incorporated into drug molecules to improve pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. The combination of these structural components makes 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide a versatile scaffold for medicinal chemists seeking to develop new therapeutic agents.

In recent years, there has been growing interest in exploring the potential of triazole-based compounds in treating various diseases, including infections caused by resistant bacteria and certain types of cancer. The amino-substituted triazole core has been shown to exhibit antimicrobial activity by interfering with essential bacterial processes such as DNA replication and protein synthesis. Additionally, studies have highlighted its role in modulating inflammatory pathways and inhibiting tumor growth. These findings have spurred further research into optimizing the structure of such compounds to enhance their therapeutic efficacy.

One of the most compelling aspects of 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide is its potential as a lead compound for drug development. Researchers have employed computational methods to predict its binding interactions with biological targets, such as enzymes and receptors involved in disease pathways. These virtual screening approaches have identified promising scaffolds that can be modified to improve potency and reduce side effects. The integration of experimental validation with computational modeling has accelerated the discovery process significantly.

The synthesis of 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically follows a cyclocondensation reaction between an azide derivative and an aldehyde or ketone under appropriate conditions. Subsequent functionalization at the 4-position of the triazole ring with an amino group adds complexity but also enhances reactivity for further derivatization.

The diethylamino group at the amide position is introduced through nucleophilic substitution or condensation reactions with diethylamine or its derivatives. This step is critical as it not only defines one aspect of the molecule's pharmacological profile but also influences its overall solubility profile in both aqueous and organic solvents. Optimizing reaction parameters such as temperature, solvent choice, and catalyst systems is essential to achieve high-quality intermediates that can be further elaborated into active pharmaceutical ingredients (APIs).

In terms of biological evaluation, preliminary studies on 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide have shown encouraging results in vitro. The compound demonstrates moderate activity against certain bacterial strains by inhibiting key enzymes involved in metabolic pathways essential for bacterial survival. Additionally, it exhibits some anti-inflammatory properties by modulating cytokine production in immune cells. These findings suggest that further optimization could lead to development into novel therapeutic agents for treating infections or inflammatory diseases.

The potential applications of this compound extend beyond traditional antibiotic therapy. Given its structural versatility, 2-(4-amino-1H-1,2,3-triazol-1-yl)-N,N-diethylpropanamide could be modified to target other disease-related pathways such as cancer cell proliferation or neurodegenerative disorders. The amino-substituted triazole ring provides multiple sites for chemical modification without compromising core bioactivity while allowing fine-tuning toward specific therapeutic goals.

The synthesis strategies employed for producing this compound offer valuable insights into developing scalable synthetic routes for other triazole-based molecules with similar functionalities but different substituents on both aromatic rings or amide moieties respectively . Such methodologies are crucial not only from an academic perspective but also from an industrial standpoint where cost-effective production methods are required before moving into clinical trials .

As research continues , it will be interesting see how modifications made around this core structure will influence not just its efficacy but also how well it integrates within existing drug regimens . With advances being made regularly across fields like medicinal chemistry , computational biology , bioinformatics , there’s much optimism surrounding future developments involving compounds like these .